Cas no 3684-83-1 (16α,17-Epoxy-11β-hydroxypregn-4-ene-3,20-dione)

• Product Name: 16α,17-Epoxy-11β-hydroxypregn-4-ene-3,20-dione
• CAS No: 3684-83-1
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 1064855
• PubChem ID: 169439826
• Update Time: 2025-04-20

16α,17-Epoxy-11β-hydroxypregn-4-ene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 16α,17-Epoxy-11β-hydroxypregn-4-ene-3,20-dione
• 11α-hydroxy-16α,17α-epoxyprogesterone
• 3684-83-1
• (11ss,16a)-16,17-Epoxy-11-hydroxypregn-4-ene-3,20-dione
• 16a,17-Epoxy-11b-hydroxypregn-4-ene-3,20-dione
• 16Alpha,17-epoxy-11beta-hydroxypregn-4-ene-3,20-dione

• Inchi： 1S/C21H28O4/c1-11(22)21-17(25-21)9-15-14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h8,14-18,24H,4-7,9-10H2,1-3H3/t14-,15?,16?,17-,18?,19-,20-,21+/m0/s1
• InChI Key： XPOFTPYDSZJRKX-CNTHZGORSA-N
• SMILES： O1[C@H]2CC3[C@@H]4CCC5=CC(CC[C@]5(C)C4C(C[C@]3(C)[C@]12C(C)=O)O)=O

Computed Properties

• Exact Mass: 344.19875937g/mol
• Monoisotopic Mass: 344.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.9Ų